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Compound of Interest

Compound Name: 2,3,4-Trimethoxycinnamic acid

Cat. No.: B176962

This technical guide serves as an in-depth resource for researchers, scientists, and drug
development professionals, providing essential information on the chemical properties,
synthesis, and potential biological activities of 2,3,4-Trimethoxycinnamic acid.

Core Chemical and Physical Data

2,3,4-Trimethoxycinnamic acid is a substituted derivative of cinnamic acid. The key
guantitative data for this compound are summarized below.

Property Value Citations
CAS Number 33130-03-9 [11[2]
Molecular Weight 238.24 g/mol [2]
Molecular Formula C12H1405 [2]
Synonyms 234 [1]

Trimethoxyphenyl)acrylic acid

Synthesis of 2,3,4-Trimethoxycinnamic Acid

The primary route for the synthesis of 2,3,4-Trimethoxycinnamic acid is through a
Knoevenagel condensation reaction. This method involves the reaction of 2,3,4-
trimethoxybenzaldehyde with malonic acid.
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Experimental Protocol: Knoevenagel Condensation

This protocol outlines a general procedure for the synthesis of 2,3,4-Trimethoxycinnamic
acid.

Materials:

e 2,3,4-trimethoxybenzaldehyde

» Malonic acid

o Pyridine (as a basic solvent and catalyst)
» Piperidine (as a catalyst)

o Ethanol

e Hydrochloric acid (for acidification)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,3,4-
trimethoxybenzaldehyde in a minimal amount of pyridine.

» Addition of Reagents: To this solution, add an equimolar amount of malonic acid and a
catalytic amount of piperidine.

¢ Reaction Conditions: Heat the reaction mixture to reflux for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into a beaker containing crushed ice and acidify with dilute hydrochloric acid
to precipitate the crude product.
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« |solation and Purification: Collect the precipitate by vacuum filtration and wash it with cold
water. The crude 2,3,4-Trimethoxycinnamic acid can be further purified by recrystallization
from a suitable solvent, such as ethanol or an ethanol-water mixture.

e Drying: Dry the purified crystals under vacuum to obtain the final product.

Synthesis Workflow
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Caption: Workflow for the synthesis of 2,3,4-Trimethoxycinnamic acid.

Potential Biological Activities and Signaling
Pathways

While extensive research has been conducted on the biological activities of the isomeric 3,4,5-
Trimethoxycinnamic acid, specific data for the 2,3,4-isomer is less prevalent in the scientific
literature. However, based on the activities of related cinnamic acid derivatives, 2,3,4-
Trimethoxycinnamic acid may exhibit a range of pharmacological effects, including anti-
inflammatory, anticancer, and neuromodulatory activities.

Potential Anti-Inflammatory and Anticancer Mechanisms

Many cinnamic acid derivatives exert their anti-inflammatory and anticancer effects by
modulating key signaling pathways involved in cellular inflammation and proliferation. A
potential mechanism of action for 2,3,4-Trimethoxycinnamic acid could involve the inhibition
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of the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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